Cas no 17783-46-9 (3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione)

• Product Name: 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• CAS No: 17783-46-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD08693836
• CID: 234359
• PubChem ID: 286821
• Update Time: 2025-05-20

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• 3-benzyl-2,4-dioxo-8-methyl-3,8-diazabicyclo-(3.2.1)octane
• 3-benzyl-8-methyl-3,8-diaza[3.2.1]bicyclooctane-2,4-dione
• 3-benzyl-8-methyl-3,8-diaza-bicyclo[3.2.1]octane-2,4-dione
• 3-Benzyl-8-methyl-3,8-diazabicyclo< 3.2.1> octan-2,4-dion
• AC1L661O
• AC1Q6F7D
• AGN-PC-00S61D
• AR-1F2112
• CTK4D6609
• NSC145984
• SureCN1021889
• AKOS022178413
• SY037203
• AKOS000279679
• 3-benzyl-2,4-dioxo-8-methyl-3,8-diazabicyclo [3.2.1] octane
• 3-benzyl-2,4-dioxo-8-methyl-3,8-diazabicyclo(3.2.1)octane
• MFCD08693836
• CS-0448739
• 3-benzyl-2,4-dioxo-8-methyl-3,8-diazabicyclo (3.2.1)octane
• 17783-46-9
• DTXSID20938997
• LAEFEQWBXJQNGP-UHFFFAOYSA-N
• NSC-145984
• SCHEMBL1021889

• MDL： MFCD08693836
• Inchi： 1S/C14H16N2O2/c1-15-11-7-8-12(15)14(18)16(13(11)17)9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： LAEFEQWBXJQNGP-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(N1CC1C=CC=CC=1)=O)N2C

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 0.89400

Additional information on 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS No. 17783-46-9): A Comprehensive Overview

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS No. 17783-46-9) is a structurally unique bicyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule features a diazabicyclo[3.2.1]octane core, which is a key scaffold in many bioactive compounds. The presence of both benzyl and methyl substituents enhances its potential for diverse applications, particularly in drug discovery and development.

The compound's 3,8-diazabicyclo[3.2.1]octane-2,4-dione structure is notable for its rigidity and three-dimensional shape, which can interact with biological targets in a highly specific manner. Researchers are increasingly interested in such bicyclic frameworks due to their ability to mimic natural ligands and modulate protein-protein interactions. This has led to a surge in studies exploring 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione as a potential lead compound for various therapeutic areas.

In recent years, the demand for novel heterocyclic compounds like 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione has grown significantly, driven by the pharmaceutical industry's need for innovative drug candidates. The compound's CAS No. 17783-46-9 is frequently searched in scientific databases, reflecting its relevance in current research trends. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules with potential biological activity.

The benzyl group in 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione contributes to its lipophilicity, which is a crucial factor in drug design for optimizing membrane permeability and bioavailability. Meanwhile, the methyl group at position 8 can influence the compound's metabolic stability, a hot topic in modern medicinal chemistry as researchers seek to improve drug half-lives and reduce dosing frequencies.

From a synthetic chemistry perspective, 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione presents interesting challenges and opportunities. The construction of its bicyclic system requires careful consideration of stereochemistry and ring strain, making it an attractive target for methodological development in organic synthesis. Recent advances in catalytic asymmetric synthesis have opened new pathways to access such structurally complex molecules more efficiently.

In the context of current pharmaceutical trends, 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione aligns well with the growing interest in small molecule modulators of protein-protein interactions. The COVID-19 pandemic has accelerated research into novel antiviral agents, and while this compound isn't directly related to antiviral therapy, its structural features are representative of the kind of molecular diversity being explored in infectious disease research.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating similar diazabicyclic structures for applications in advanced materials, including liquid crystals and molecular sensors. The 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione framework could serve as a building block for functional materials with tailored properties, reflecting the interdisciplinary nature of modern chemical research.

Quality control and analytical characterization of 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS No. 17783-46-9) are critical aspects of its research and potential applications. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical methods are frequently searched topics by researchers working with similar complex organic molecules.

The environmental and safety profile of 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione is another area of interest, particularly in light of increasing regulatory requirements for chemical substances. While not classified as hazardous, proper handling procedures should always be followed, consistent with good laboratory practices for all research chemicals.

Looking to the future, 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione represents an intriguing case study in the evolution of medicinal chemistry. As computational methods like AI-assisted drug design become more prevalent, compounds with such well-defined three-dimensional structures are likely to see increased attention. The integration of machine learning in molecular property prediction could accelerate the exploration of this compound's potential applications.

In conclusion, 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS No. 17783-46-9) stands as a fascinating example of modern heterocyclic chemistry with broad potential across multiple scientific disciplines. Its unique structural features continue to inspire research into novel synthetic methods, biological activities, and material applications, making it a compound of enduring interest in the scientific community.